1,5-Dibromo-2-isopropyl-4-(methoxymethoxy)benzene

• Molecular Formula: C11H14Br2O2
• Molecular Weight: 338.04 g/mol
• IUPAC Name: 1,5-dibromo-2-(methoxymethoxy)-4-propan-2-ylbenzene
• InChI: InChI=1S/C11H14Br2O2/c1-7(2)8-4-11(15-6-14-3)10(13)5-9(8)12/h4-5,7H,6H2,1-3H3
• InChI Key: ICGQLYBYUBAGMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1Br)Br)OCOC

Description

1,5-Dibromo-2-isopropyl-4-(methoxymethoxy)benzene is a useful research compound. Its molecular formula is C11H14Br2O2 and its molecular weight is 338.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,4-dibromo-5-isopropylphenol (512 g, 1.74 mol) in chloroform (1.74 L), N,N-diisopropylethylamine (364 mL, 2.09 mol) was added, and cooled on ice. Chloromethyl methyl ether (159 mL, 2.09 mol) was added dropwise over 60 minutes, and the mixture was stirred at room temperature for 1 hour. The reaction mixture was cooled on ice, and a 1M aqueous solution of sodium hydroxide (1.5 L) was added dropwise to separate the organic layer. The organic layer was washed with a 1M aqueous solution of sodium hydroxide (1.5 L) and water (1.5 L), and then dried over anhydrous magnesium sulfate. After filtering off the desiccant, the solvent was distilled off under reduced pressure. The resulting residue was purified by distillation under reduced pressure (0.93 to 1.5 hpa, 122° C. to 137° C.) to give 1,5-dibromo-2-isopropyl-4-(methoxymethoxy)benzene (548 g, 96%) as a light yellow oil.